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Compound of Interest

Compound Name: PFI-90

Cat. No.: B15583005 Get Quote

PFI-90 Technical Support Center
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability, storage, and handling

of the histone demethylase inhibitor PFI-90. Adherence to these guidelines is critical for

ensuring the compound's efficacy and obtaining reproducible experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for PFI-90?

A1: PFI-90 is supplied as a solid and should be stored at -20°C for long-term stability, where it

can be stable for at least two to four years.[1] Once reconstituted in a solvent such as DMSO, it

is crucial to aliquot the stock solution into single-use volumes to minimize the number of freeze-

thaw cycles.[2][3]

Q2: Why are repeated freeze-thaw cycles detrimental to PFI-90 solutions?

A2: While specific public data on the degradation of PFI-90 with each freeze-thaw cycle is not

available, it is a general best practice in pharmacology to avoid this for small molecules

dissolved in solvents like DMSO. The process of freezing and thawing can lead to the formation

of ice crystals, which can affect the local concentration and potentially facilitate degradation,

aggregation, or precipitation of the compound. Multiple vendors explicitly advise against

repeated freeze-thaw cycles for PFI-90 solutions to prevent inactivation.[2][3]
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Q3: How long can I store PFI-90 stock solutions?

A3: The stability of PFI-90 in a solvent depends on the storage temperature. For long-term

storage, it is recommended to keep aliquots at -80°C, where they can be stable for up to a

year.[2][4] For shorter-term storage, aliquots can be kept at -20°C for approximately one month.

[2][3]

Q4: My experiment with PFI-90 is not producing the expected results. Could compound

instability be the cause?

A4: Yes, inconsistent or unexpected results can be a consequence of compound degradation. If

you have subjected your PFI-90 stock solution to multiple freeze-thaw cycles or stored it

improperly, its effective concentration and activity may be compromised. It is advisable to use a

fresh, properly stored aliquot of PFI-90 to repeat the experiment.

Q5: What is the recommended solvent for PFI-90?

A5: PFI-90 is soluble in methanol, ethanol, and dimethyl sulfoxide (DMSO).[1][4] For cell-based

assays, DMSO is a commonly used solvent for preparing high-concentration stock solutions.[2]

[4]
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Issue Possible Cause Recommended Solution

Inconsistent or no biological

activity

1. PFI-90 degradation due to

multiple freeze-thaw cycles. 2.

Improper storage of stock

solution. 3. Incorrect final

concentration.

1. Prepare fresh dilutions from

a new, single-use aliquot of

PFI-90 stock solution. 2.

Ensure stock solutions are

stored at the recommended

temperature (-80°C for long-

term). 3. Verify all dilution

calculations and ensure

accurate pipetting.

Precipitation observed in stock

solution or upon dilution

1. Exceeded solubility limit. 2.

Use of old or hydrated DMSO.

3. Compound came out of

solution during freezing.

1. Ensure the concentration

does not exceed the solubility

limit in the chosen solvent. 2.

Use fresh, anhydrous DMSO

for preparing stock solutions.

3. If precipitation is seen in a

thawed aliquot, gently warm

and vortex to redissolve before

use. If it persists, the aliquot

may not be usable.

Batch-to-batch variability in

experimental results

1. Differences in handling of

PFI-90 stock solutions

between experiments.

1. Strictly adhere to the

practice of aliquoting and

minimizing freeze-thaw cycles

for all batches of experiments

to ensure consistency.

Data Summary
PFI-90 Storage and Stability Recommendations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15583005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form Solvent
Storage

Temperature

Recommended

Duration
Source

Solid (Powder) N/A -20°C ≥ 2-4 years [1]

Solution DMSO/Ethanol -80°C Up to 1 year [2][4]

Solution DMSO/Ethanol -20°C Up to 1 month [2][3]

Experimental Protocols
Protocol for Preparation and Aliquoting of PFI-90 Stock
Solution
This protocol outlines the best practice for preparing and storing PFI-90 stock solutions to

maintain their stability and integrity.

Materials:

PFI-90 solid powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, low-retention microcentrifuge tubes

Calibrated precision pipettes

Procedure:

Preparation: Allow the vial of PFI-90 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Dissolution: Add the appropriate volume of anhydrous DMSO to the PFI-90 powder to

achieve the desired stock concentration (e.g., 10 mM). Vortex thoroughly until the solid is

completely dissolved. Gentle warming or sonication may be used if necessary.

Aliquoting: Immediately after dissolution, dispense the stock solution into single-use aliquots

in sterile microcentrifuge tubes. The volume of each aliquot should be sufficient for one
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experiment to avoid the need for repeated freeze-thaw cycles.

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store the aliquots at -80°C for long-term storage (up to one year).

Visual Guides
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Caption: Recommended workflow for preparing and storing PFI-90 stock solutions.
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Caption: Troubleshooting flowchart for PFI-90 related experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stability-after-freeze-thaw-cycles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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